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Compound of Interest

Compound Name: Copper aspirinate

Cat. No.: B1217832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

characterization of copper (II) aspirinate. The document details experimental protocols,

summarizes key quantitative data, and includes visualizations to elucidate the chemical

processes and structure.

Introduction
Copper (II) aspirinate, a coordination complex of copper with acetylsalicylic acid (aspirin), has

garnered significant interest for its potential therapeutic applications, notably in the treatment of

rheumatoid arthritis.[1][2][3][4][5][6] Its chemical formula is Cu₂(C₉H₇O₄)₄, with a molar mass of

approximately 843.70 g/mol .[1][4][7] This guide outlines the prevalent methods for its synthesis

and the analytical techniques employed for its characterization.

Physicochemical Properties
Copper (II) aspirinate typically presents as a bright blue crystalline solid.[1][3][8] It is known to

be insoluble in water, ether, and hydrocarbons.[4][8]

Table 1: Quantitative Data for Copper (II) Aspirinate
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Property Value

Molecular Formula Cu₂(C₉H₇O₄)₄

Molar Mass 843.70 g/mol [1][4][7]

Appearance Bright blue crystalline solid[1][3][8]

Melting Point 248-255 °C (decomposes)[1][3][8]

Solubility Insoluble in water, ether, hydrocarbons[4][8]

Synthesis of Copper (II) Aspirinate
Several methods for the synthesis of copper (II) aspirinate have been reported, primarily

involving the reaction of a copper (II) salt with acetylsalicylic acid or its sodium salt. Two

common protocols are detailed below.

Protocol 1: From Copper (II) Sulfate and Sodium
Aspirinate
This widely used method involves the initial preparation of sodium aspirinate, followed by its

reaction with a copper (II) sulfate solution.[1][4][7][9]

Experimental Protocol:

Preparation of Sodium Aspirinate Solution:

Dissolve an excess of acetylsalicylic acid in an aqueous solution of sodium carbonate or

sodium bicarbonate.[1][3][4][7][9][10] The reaction is: 2C₉H₈O₄ + Na₂CO₃ → 2NaC₉H₇O₄ +

H₂O + CO₂[7]

Stir the mixture until the effervescence of carbon dioxide ceases.[10]

Filter the solution to remove any unreacted acetylsalicylic acid.[1][3][7][9]

Synthesis of Copper (II) Aspirinate:

Prepare an aqueous solution of copper (II) sulfate.[10]
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Slowly add the copper (II) sulfate solution to the sodium aspirinate solution with constant

stirring.[7][10]

A bright blue precipitate of copper (II) aspirinate will form immediately.[1][3][7][10] The

reaction is: 4NaC₉H₇O₄ + 2CuSO₄ → Cu₂(C₉H₇O₄)₄↓ + 2Na₂SO₄[1]

Continue stirring for a few minutes to ensure complete reaction.[10]

Purification:

Collect the precipitate by vacuum filtration.[2][10]

Wash the crystals with distilled water to remove soluble impurities.[10][11]

Further wash the product with a suitable organic solvent, such as isopropanol or acetone,

to remove any unreacted acetylsalicylic acid.[2][6]

Dry the purified copper (II) aspirinate.[1][2][7][10]
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Synthesis Workflow from Copper (II) Sulfate.

Protocol 2: From Copper (II) Carbonate and
Acetylsalicylic Acid
This direct method involves the reaction of acetylsalicylic acid with copper (II) carbonate.[2][5]

[6][12]

Experimental Protocol:

Reaction Mixture:

Suspend acetylsalicylic acid (e.g., 9 g) in distilled water (e.g., 75 mL) in a beaker.[2][12]

Heat the suspension to near boiling with constant stirring.[2][12]

Addition of Copper (II) Carbonate:

Slowly and carefully add copper (II) carbonate (e.g., 3 g) to the hot suspension.[2][5][12]

The addition should be gradual to control the effervescence of carbon dioxide gas.[2][5]

Observe the color change from the white acetylsalicylic acid and greenish-blue copper

carbonate to the blue of copper (II) aspirinate.[2][12]

Completion and Isolation:

Continue heating and stirring for 5-10 minutes after all the copper carbonate has been

added to ensure the reaction is complete.[2][12]

Allow the mixture to cool and the product to settle.[2][12]

Collect the blue precipitate by vacuum filtration.[2]

Purification:

Wash the crude product with a solvent such as isopropanol or acetone to remove

unreacted acetylsalicylic acid and any salicylic acid impurity.[2][6]

Dry the final product to obtain a fine, dark blue powder.[2]
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Synthesis Workflow from Copper (II) Carbonate.

Characterization of Copper (II) Aspirinate
The synthesized copper (II) aspirinate can be characterized using various spectroscopic and

analytical techniques to confirm its identity and purity.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying the functional groups present in the copper (II)

aspirinate complex and confirming the coordination of the aspirinate ligand to the copper ion.

Table 2: Key IR Absorption Bands for Copper (II) Aspirinate

Wavenumber (cm⁻¹) Assignment Reference

3090, 3080 C-H stretching [13]

1753 Ester C=O stretching [13]

1727 Carboxyl C=O stretching [13]

1406 Symmetric C-O stretching [13]

1243, 1200 Asymmetric C-O stretching [13]

500 Cu-O stretching [13]
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The shifts in the carbonyl stretching frequencies of the ester and carboxyl groups compared to

free aspirin are indicative of coordination to the copper (II) ion.

UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within the complex.

The UV-Vis spectrum of a solvation species of Cu(II) with aspirin shows a maximum

absorbance at a wavelength (λmax) of 293 nm.[14]

X-ray Crystallography
The definitive structure of copper (II) aspirinate has been determined by X-ray crystallography.

[15] The structure reveals a dimeric unit, [Cu₂(asp)₄], where four aspirinate ligands bridge two

copper atoms.[16]

Dimeric Structure of Copper (II) Aspirinate.

Conclusion
The synthesis of copper (II) aspirinate can be reliably achieved through multiple straightforward

protocols, yielding a characteristic blue crystalline product. The identity and structure of the

complex can be unequivocally confirmed through a combination of spectroscopic and analytical

techniques. This guide provides the foundational knowledge for researchers and professionals

to synthesize and characterize this promising therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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